Cas no 134705-49-0 (2,4,6,8-Tetrachlorodibenzothiophene)

• Product Name: 2,4,6,8-Tetrachlorodibenzothiophene
• CAS No: 134705-49-0
• MF: C₁₂H₄Cl₄S
• MW: 322.03715801239
• CID: 1236350
• PubChem ID: 179293
• Update Time: 2025-09-27

2,4,6,8-Tetrachlorodibenzothiophene Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-tetrachlorodibenzo[b,d]thiophene
• 2,4,6,8-tetrachlorodibenzothiophene
• DTXSID50158888
• Dibenzothiophene, 2,4,6,8-tetrachloro-
• 2,4,6,8-TCDT
• 134705-49-0
• 2,4,6,8-Tetrachlorodibenzothiophene

• Inchi： 1S/C12H4Cl4S/c13-5-1-7-8-2-6(14)4-10(16)12(8)17-11(7)9(15)3-5/h1-4H
• InChI Key： XDHNCYZIZUPLLK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1SC1C(=CC(=CC2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 321.876
• Monoisotopic Mass: 319.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.651
• Boiling Point: 455.3°C at 760 mmHg
• Flash Point: 295.5°C
• Refractive Index: 1.756

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes